Cas no 2137584-55-3 (5-methyl-1-(2-methylpentyl)-1H-pyrazol-4-amine)

• Product Name: 5-methyl-1-(2-methylpentyl)-1H-pyrazol-4-amine
• CAS No: 2137584-55-3
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5840862
• PubChem ID: 165471793
• Update Time: 2025-06-08

5-methyl-1-(2-methylpentyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(2-methylpentyl)-1H-pyrazol-4-amine
• 2137584-55-3
• EN300-1112422

• Inchi： 1S/C10H19N3/c1-4-5-8(2)7-13-9(3)10(11)6-12-13/h6,8H,4-5,7,11H2,1-3H3
• InChI Key： BMLJNNGFUDBFMA-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C=N1)N)CC(C)CCC

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-methyl-1-(2-methylpentyl)-1H-pyrazol-4-amine

Introduction to 5-methyl-1-(2-methylpentyl)-1H-pyrazol-4-amine (CAS No. 2137584-55-3)

5-methyl-1-(2-methylpentyl)-1H-pyrazol-4-amine, identified by the CAS number 2137584-55-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique substitution pattern of this molecule, featuring a methyl group at the 5-position and a 2-methylpentyl chain at the 1-position, contributes to its distinct chemical properties and potential applications in drug discovery.

The pyrazole scaffold is a privileged structure in medicinal chemistry, exhibiting diverse pharmacological effects ranging from anti-inflammatory and antimicrobial to anticancer and antiviral properties. The structural features of 5-methyl-1-(2-methylpentyl)-1H-pyrazol-4-amine make it an intriguing candidate for further investigation, particularly in the context of developing novel therapeutic agents. The presence of the bulky 2-methylpentyl group enhances lipophilicity, which can be crucial for membrane permeability and target binding affinity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications in pyrazole derivatives influence biological activity. Studies have shown that compounds with similar substitution patterns to 5-methyl-1-(2-methylpentyl)-1H-pyrazol-4-amine can interact with specific biological targets through hydrophobic and hydrogen bonding interactions. This knowledge is instrumental in designing molecules with optimized pharmacokinetic profiles.

In the realm of drug development, the synthesis of 5-methyl-1-(2-methylpentyl)-1H-pyrazol-4-amine represents a significant step forward due to its potential as a lead compound. Researchers have been exploring its efficacy in preclinical models, focusing on its ability to modulate key signaling pathways associated with various diseases. The compound's molecular architecture suggests that it may interfere with enzymes or receptors involved in inflammatory responses, making it a promising candidate for therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions to form the pyrazole ring and subsequent alkylation processes to introduce the methyl and 2-methylpentyl substituents. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

One of the most compelling aspects of 5-methyl-1-(2-methylpentyl)-1H-pyrazol-4-amine is its potential role in addressing unmet medical needs. The compound's unique structural features align well with current trends in drug design, which emphasize targeted therapy and minimal side effects. By leveraging cutting-edge synthetic chemistry and biophysical techniques, scientists are uncovering new ways to harness the therapeutic potential of this molecule.

The pharmacological profile of 5-methyl-1-(2-methylpentyl)-1H-pyrazol-4-amine is being actively studied through both in vitro and in vivo experiments. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes implicated in disease progression. These preliminary results are encouraging and warrant further exploration into its mechanism of action. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process, bringing this compound closer to clinical application.

The future prospects for 5-methyl-1-(2-methylpentyl)-1H-pyrazol-4-amine are bright, given its structural similarity to known bioactive compounds. By integrating insights from high-throughput screening assays with traditional medicinal chemistry approaches, researchers can rapidly identify derivatives with enhanced potency and selectivity. This iterative process is crucial for optimizing drug candidates before they enter human trials.

In conclusion, 5-methyl-1-(2-methylpentyl)-1H-pyrazol-4-amine (CAS No. 2137584-55-3) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in addressing some of today's most pressing medical challenges.